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Compound of Interest

Compound Name: D-Phenylalanine-d5

Cat. No.: B584682 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical compounds are paramount. This guide provides essential,

immediate safety and logistical information for D-Phenylalanine-d5, ensuring the integrity of

your research and the safety of laboratory personnel.

Immediate Safety and Handling Protocols
D-Phenylalanine-d5 is a stable, deuterium-labeled form of the amino acid D-phenylalanine.

While extensive toxicological data for the deuterated form is not available, it should be handled

with the same precautions as the non-labeled compound, treating it as a potentially hazardous

substance. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling D-Phenylalanine-d5,

particularly in its solid, powdered form:
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PPE Category Item Specification

Eye Protection
Safety glasses with side-

shields

Conforming to NIOSH (US) or

EN 166 (EU) standards.[1]

Chemical safety goggles
Required when there is a risk

of splashing.

Hand Protection Nitrile gloves
Inspected before use and

disposed of properly after.

Respiratory Protection
N95 (US) respirator or

equivalent

Use in well-ventilated areas or

under a fume hood.[2]

Body Protection Laboratory coat To prevent skin contact.

Engineering Controls
To minimize exposure, D-Phenylalanine-d5 should be handled in a well-ventilated laboratory,

preferably within a chemical fume hood, especially when working with the powdered form to

avoid dust formation.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by clearing it of unnecessary items and ensuring easy access to waste disposal

containers.

Weighing and Aliquoting: Conduct these procedures within a chemical fume hood to contain

any airborne particles. Use appropriate tools (e.g., spatulas, weighing paper) and clean them

thoroughly after use.

Dissolving: When preparing solutions, add the solid D-Phenylalanine-d5 to the solvent

slowly to avoid splashing.

Storage: Store D-Phenylalanine-d5 in a tightly sealed container in a cool, dry, well-

ventilated place, away from strong oxidizing agents, acids, and bases.[3]
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Spill Management: In case of a spill, avoid generating dust. Sweep up the solid material and

place it in a suitable, closed container for disposal.[3]

Disposal Plan
All waste containing D-Phenylalanine-d5, including contaminated lab supplies (e.g., gloves,

weighing paper), should be disposed of as chemical waste in accordance with local, state, and

federal regulations. Do not dispose of it down the drain or in regular trash.

Physical and Chemical Properties
Property Value

Molecular Formula C₉H₆D₅NO₂

Molecular Weight 170.22 g/mol

Melting Point 270-275 °C (decomposes)[2]

Form Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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